2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone
• InChI: InChI=1S/C13H15N3O3S/c1-8-11(9(2)19-15-8)5-12(17)16-6-10(7-16)18-13-14-3-4-20-13/h3-4,10H,5-7H2,1-2H3
• InChI Key: QJKMSPMZZHZHBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CC(C2)OC3=NC=CS3
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone, also known as DMTZ, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. DMTZ is a heterocyclic compound that contains both isoxazole and thiazole rings, which are known for their biological activities.

Scientific Research Applications

Synthesis Techniques and Pharmacological Evaluation

The compound of interest has been implicated in the synthesis of various pharmacologically active heterocyclic compounds. A notable method involves the microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, demonstrating an efficient and rapid technique for generating pharmacologically active azetidinones and thiazolidinones. These compounds exhibit significant antibacterial and antifungal activities, highlighting their potential in developing new therapeutic agents (Mistry & Desai, 2006).

Anti-inflammatory, Analgesic, and Anticonvulsant Activities

Research has explored the synthesis of benzofuran derivatives starting from naturally occurring visnagin, leading to compounds with significant anti-inflammatory, analgesic, and anticonvulsant activities. This approach underscores the potential of harnessing specific heterocyclic scaffolds for the development of new treatments in pain management and seizure control (El-Sawy et al., 2014).

Antibacterial and Antimicrobial Potentials

Several studies have focused on synthesizing heterocyclic compounds with enhanced antibacterial and antimicrobial properties. For instance, new diheteroaryl thienothiophene derivatives have been synthesized, suggesting a broad spectrum of applications in combating microbial resistance (Mabkhot et al., 2011). Additionally, compounds incorporating azetidinone and thiazolidinone frameworks have shown promising results against multidrug-resistant bacterial strains, further indicating the critical role of such heterocyclic compounds in addressing current challenges in infectious disease treatment (Hussein et al., 2020).